4-[(3,5-difluorobenzyl)amino]-1-(2,2-dimethylpropyl)-2-pyrrolidinone

• IUPAC Name: 4-[(3,5-difluorophenyl)methylamino]-1-(2,2-dimethylpropyl)pyrrolidin-2-one
• InChI: InChI=1S/C16H22F2N2O/c1-16(2,3)10-20-9-14(7-15(20)21)19-8-11-4-12(17)6-13(18)5-11/h4-6,14,19H,7-10H2,1-3H3
• InChI Key: QALZEILALPTNSV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN1CC(CC1=O)NCC2=CC(=CC(=C2)F)F
• Molecular Formula: C16H22F2N2O
• Molecular Weight: 296.35 g/mol

Description

4-[(3,5-difluorobenzyl)amino]-1-(2,2-dimethylpropyl)-2-pyrrolidinone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as DFHBI, and it has been synthesized using various methods. DFHBI is primarily used in bioimaging applications, where it acts as a fluorescent probe.

Mechanism of Action

DFHBI works by binding to RNA molecules, which causes it to fluoresce. The fluorescence of DFHBI is dependent on the RNA sequence it binds to, making it a highly specific probe. DFHBI has been shown to bind to various RNA molecules, including ribosomal RNA, messenger RNA, and non-coding RNA.
Biochemical and Physiological Effects:
DFHBI has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that can be used in living cells without causing any harm.

Advantages and Limitations for Lab Experiments

DFHBI has several advantages for use in lab experiments. It is a highly specific probe that can be used to detect RNA molecules in living cells. DFHBI is also non-toxic and can be used in a wide range of organisms. However, DFHBI has some limitations. It is not suitable for use in fixed cells or tissues, and it requires a specific excitation wavelength for fluorescence.

Future Directions

DFHBI has numerous potential applications in scientific research. One future direction is to develop new fluorescent probes based on the DFHBI structure that can be used to detect other biomolecules, such as proteins or lipids. Another future direction is to use DFHBI in combination with other probes to study complex cellular processes, such as signaling pathways or protein-protein interactions. Additionally, DFHBI can be used to develop new diagnostic tools for diseases that involve RNA dysregulation, such as cancer or neurological disorders.
Conclusion:
In conclusion, DFHBI is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DFHBI is primarily used in bioimaging applications, where it acts as a fluorescent probe. DFHBI has several advantages for use in lab experiments, including its specificity and non-toxicity. DFHBI has numerous potential applications in scientific research, and future directions include developing new fluorescent probes and using DFHBI in combination with other probes to study complex cellular processes.

Synthesis Methods

DFHBI can be synthesized using different methods. One of the most common methods involves the reaction of 3,5-difluorobenzaldehyde with 2-amino-2-methyl-1-propanol to form 3,5-difluorobenzyl alcohol. This intermediate is then reacted with pyrrolidinone to form DFHBI. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

DFHBI has numerous applications in scientific research, primarily in bioimaging. DFHBI is a fluorescent probe that can be used to detect RNA molecules in living cells. This compound can also be used to monitor gene expression, protein localization, and protein-protein interactions. DFHBI has been used in various studies to understand the mechanisms involved in gene expression and regulation.